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Compound of Interest

Compound Name: Azido-PEG4-nitrile

Cat. No.: B1192235 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Azido-PEG4-nitrile, a heterobifunctional

linker critical in biomedical research and drug development. It details the compound's chemical

properties, applications, and relevant experimental protocols, tailored for researchers,

scientists, and professionals in drug development.

Core Compound Specifications
Azido-PEG4-nitrile is a polyethylene glycol (PEG) linker featuring an azide group at one end

and a nitrile group at the other. This structure allows for versatile applications in bioconjugation

and chemical biology. The hydrophilic PEG spacer enhances the solubility of conjugated

molecules in aqueous environments.[1]

Property Value Reference

CAS Number 2194563-82-9 [1][2][3][4]

Molecular Formula C11H20N4O4

Molecular Weight 272.3 g/mol

Alternate Name
1-azido-3,6,9,12-

tetraoxapentadecane-15-nitrile
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Key Applications in Research and Development
The unique bifunctional nature of Azido-PEG4-nitrile makes it a valuable tool in several

advanced research areas:

Click Chemistry: The azide group readily participates in copper-catalyzed or strain-promoted

azide-alkyne cycloaddition (CuAAC and SPAAC) reactions. This "click chemistry" allows for

the efficient and specific conjugation of molecules, such as fluorescent dyes, biotin, or other

labels, to alkyne-modified targets.

PROTAC Development: Azido-PEG4-nitrile serves as a PEG-based linker in the synthesis

of Proteolysis Targeting Chimeras (PROTACs). PROTACs are novel therapeutic agents that

co-opt the cell's natural protein degradation machinery to eliminate target proteins. The PEG

linker component of the PROTAC connects a ligand for an E3 ubiquitin ligase to a ligand for

the target protein.

Bioconjugation: The nitrile group can be chemically modified through reactions such as

hydrolysis or reduction, providing an additional handle for conjugation or further

functionalization. The hydrophilic PEG chain improves the solubility and pharmacokinetic

properties of the resulting bioconjugates.

Experimental Protocols
General Protocol for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol outlines a general procedure for conjugating Azido-PEG4-nitrile to an alkyne-

containing molecule. Note: This is a generalized protocol and may require optimization for

specific substrates.

Materials:

Azido-PEG4-nitrile

Alkyne-functionalized molecule

Copper(II) sulfate (CuSO4)
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Sodium ascorbate

Solvent (e.g., DMSO, DMF, or a mixture with water)

Procedure:

Dissolve the alkyne-functionalized molecule and a molar excess (typically 1.1 to 1.5

equivalents) of Azido-PEG4-nitrile in the chosen solvent.

Prepare a fresh solution of sodium ascorbate (typically 5-10 mole percent).

Prepare a solution of CuSO4 (typically 1-5 mole percent).

Add the sodium ascorbate solution to the reaction mixture, followed by the CuSO4 solution.

Allow the reaction to proceed at room temperature with stirring. The reaction time can vary

from 1 to 24 hours.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS).

Upon completion, the product can be purified using standard chromatographic techniques.

Logical Workflow for PROTAC Synthesis
The following diagram illustrates a conceptual workflow for the synthesis of a PROTAC

molecule utilizing Azido-PEG4-nitrile as a linker. This process involves the sequential

conjugation of the E3 ligase ligand and the target protein ligand to the bifunctional linker.
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Step 1: Linker Functionalization

Step 2: PROTAC Assembly

Azido-PEG4-nitrile
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(e.g., via nitrile modification)

E3 Ligase Ligand
(with reactive group)

Final PROTAC Molecule

Click Chemistry
(CuAAC or SPAAC)

Target Protein Ligand
(with alkyne group)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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